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Compound of Interest

5-((2-Hydroxyethyl)amino)-2-
Compound Name:
methylphenol

cat. No.: B1295181

Essential Safety and Handling Guide for 5-((2-
Hydroxyethyl)amino)-2-methylphenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
((2-Hydroxyethyl)amino)-2-methylphenol (CAS No. 55302-96-0). Adherence to these
procedures is essential to ensure a safe laboratory environment and proper disposal of

hazardous materials.

Understanding the Hazards

5-((2-Hydroxyethyl)amino)-2-methylphenol is classified with the following hazards[1]:

Skin Irritation: Causes skin irritation.
Serious Eye Irritation: Causes serious eye irritation.
Respiratory Irritation: May cause respiratory irritation.

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.
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As a substituted phenol, it shares hazards with the broader class of phenolic compounds,
which can be corrosive, toxic, and readily absorbed through the skin[2][3][4]. Phenol exposure
can affect the central nervous system, liver, and kidneys[5].

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling this compound. The
following table summarizes the required PPE.

PPE Category Recommended Equipment

Chemical splash goggles are mandatory. When
Eye and Face Protection there is a potential for splashes, a face shield

worn over the goggles is required[2][3][5].

Double-layered nitrile gloves or thicker (8mil)
nitrile gloves are suitable for incidental contact
with dilute solutions. For handling concentrated
Hand Protection solutions or prolonged work, butyl rubber or
neoprene gloves should be worn over nitrile
gloves[2][5]. Gloves must be changed

immediately if contaminated[2].

A fully buttoned lab coat, long pants, and

closed-toe shoes are required at all times[3][5].
Body Protection For tasks with a higher splash risk, a chemically

resistant apron made of butyl rubber or

neoprene should be worn over the lab coat[4][5].

All handling of this compound, especially stock
) ) solutions and dilutions, must be conducted in a
Respiratory Protection N , o
certified chemical fume hood to minimize

inhalation of vapors or aerosols[3][5].

Operational Plan: Step-by-Step Handling
Procedures

A structured workflow is crucial for minimizing exposure and ensuring safety.
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Caption: Workflow for safely handling 5-((2-Hydroxyethyl)amino)-2-methylphenol.
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Experimental Protocol:
e Preparation:

o Before beginning work, ensure you are wearing all required PPE as detailed in the table
above.

o Verify that the chemical fume hood is operational and the sash is at the appropriate height.

o Gather all necessary chemicals and equipment. Inspect containers for any damage or
leaks.

o Confirm the location of the nearest emergency eyewash station, safety shower, and spill
kit[2][4].

e Handling:

o Conduct all weighing and solution preparation inside a chemical fume hood to prevent
inhalation of powders or vapors[3][5].

o When transporting the chemical, use secondary containment, such as a bottle carrier, to
prevent spills[2].

o Avoid heating the compound outside of a controlled, ventilated apparatus[5].

e Post-Handling:

[¢]

After use, thoroughly decontaminate the work area with a suitable cleaning agent.

o

Segregate waste as described in the disposal plan below.

[e]

Carefully remove and dispose of contaminated PPE, particularly gloves.

o

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
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Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Contaminated Solids (Gloves, Wipes)

Waste Generation

Aqueous and Solvent Waste

y

Collection and Storage

[Designated, Labeled Solid Waste Bin] (Separate, Compatible, Labeled Liquid Waste Containers]

:

;

[Store in a cool, well-ventilated area away from incompatible materialsj

Dis

osal

Submit Hazardous Waste Pickup Request

Waste collected by EHS
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Caption: Disposal workflow for waste containing 5-((2-Hydroxyethyl)amino)-2-methylphenol.

Disposal Protocol:

e Waste Segregation:

o Solid Waste: All contaminated solid materials, including gloves, paper towels, and

weighing papers, must be collected in a designated hazardous waste container lined with

a plastic bag|[5].
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o Liquid Waste: Collect all liquid waste containing 5-((2-Hydroxyethyl)amino)-2-
methylphenol in a clearly labeled, sealed, and chemically compatible container. Do not
mix with incompatible waste streams|6].

e Labeling and Storage:

o All waste containers must be labeled with "Hazardous Waste" and the full chemical name
of the contents.

o Keep waste containers securely closed when not in use.

o Store waste in a designated satellite accumulation area that is cool, well-ventilated, and
away from incompatible materials such as strong oxidizing agents and acids[2][3][7].

» Final Disposal:

o Arrange for the disposal of hazardous waste through your institution's Environmental
Health and Safety (EHS) office by submitting a waste pickup request[6].

o Do not dispose of this chemical or its solutions down the drain[6]. Due to its aquatic
toxicity, this is strictly prohibited[1].

By adhering to these guidelines, you can significantly mitigate the risks associated with
handling 5-((2-Hydroxyethyl)amino)-2-methylphenol, ensuring personal safety and
environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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